Cas no 21991-72-0 (2-methylpropyl 2-(trimethylazaniumyl)ethyl Phosphate)

• Product name: 2-methylpropyl 2-(trimethylazaniumyl)ethyl Phosphate
• CAS No: 21991-72-0
• MF: C₉H₂₃NO₄P+
• MW: 240.25702
• CID: 912154
• PubChem ID: 5238292

2-methylpropyl 2-(trimethylazaniumyl)ethyl Phosphate Chemical and Physical Properties

Names and Identifiers

• 2-methylpropyl 2-(trimethylazaniumyl)ethyl Phosphate
• 2-Methyl-1-propyl-phosphorylcholin
• AC1NRCKE
• Ammonium, (2-hydroxyethyl), trimethyl-, hydroxide, isobutyl hydrogen phosphate, innersalt
• isobutyl hydrogen phosphate
• Isobutyl-< 2-trimethyl-ammonio-aethyl> -phosphat
• NSC281726
• SCHEMBL19821623
• 21991-72-0
• DTXSID00412341
• NSC-281726

• Inchi： InChI=1S/C9H22NO4P/c1-9(2)8-14-15(11,12)13-7-6-10(3,4)5/h9H,6-8H2,1-5H3
• InChI Key： ABDLLIHBRLIVGX-UHFFFAOYSA-N
• SMILES： CC(C)COP(=O)([O-])OCC[N+](C)(C)C

Computed Properties

• Exact Mass: 240.13659
• Monoisotopic Mass: 239.12864518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• PSA: 55.76